2-(4-fluorophenyl)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[(4-methoxythian-4-yl)methyl]acetamide
• InChI: InChI=1S/C15H20FNO2S/c1-19-15(6-8-20-9-7-15)11-17-14(18)10-12-2-4-13(16)5-3-12/h2-5H,6-11H2,1H3,(H,17,18)
• InChI Key: DOUOYNTVDOGDSD-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCSCC1)CNC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C15H20FNO2S
• Molecular Weight: 297.4 g/mol

Description

2-(4-fluorophenyl)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide, also known as FMPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. FMPA is a member of the amide class of compounds and has a molecular weight of 357.45 g/mol.

Mechanism of Action

The exact mechanism of action of 2-(4-fluorophenyl)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes in the body, which can lead to the suppression of tumor growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, leading to the suppression of tumor growth. It has also been shown to exhibit anti-inflammatory and analgesic effects, making it a potential treatment for conditions such as arthritis and chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-fluorophenyl)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide is its potential as a lead compound for the development of new drugs. Its ability to exhibit multiple pharmacological effects makes it a promising candidate for the treatment of a variety of diseases. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain forms.

Future Directions

There are several future directions for research on 2-(4-fluorophenyl)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide. One potential avenue is the development of new derivatives of this compound with improved pharmacological properties. Another direction is the investigation of this compound's potential as a treatment for other diseases, such as neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on the body.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide involves a multi-step process starting with the reaction of 4-fluoroaniline with 4-methoxytetrahydro-2H-thiopyran-4-carbaldehyde in the presence of a base. This reaction results in the formation of an imine intermediate, which is then reduced using sodium borohydride to yield the final product, this compound.

Scientific Research Applications

2-(4-fluorophenyl)-N-((4-methoxytetrahydro-2H-thiopyran-4-yl)methyl)acetamide has been the subject of extensive scientific research due to its potential applications in medicinal chemistry. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties, making it a promising candidate for the development of new drugs.